Cas no 2649081-77-4 (1-chloro-4-fluoro-2-(2-isocyanatopropan-2-yl)benzene)

• Product Name: 1-chloro-4-fluoro-2-(2-isocyanatopropan-2-yl)benzene
• CAS No: 2649081-77-4
• MF: C₁₀H₉ClFNO
• MW: 213.635965108871
• CID: 6250244
• PubChem ID: 165634386
• Update Time: 2025-05-20

1-chloro-4-fluoro-2-(2-isocyanatopropan-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-4-fluoro-2-(2-isocyanatopropan-2-yl)benzene
• EN300-1981470
• 2649081-77-4

• Inchi： 1S/C10H9ClFNO/c1-10(2,13-6-14)8-5-7(12)3-4-9(8)11/h3-5H,1-2H3
• InChI Key： CIZMEUJLXJVTHH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(C)(C)N=C=O)F

Computed Properties

• Exact Mass: 213.0356698g/mol
• Monoisotopic Mass: 213.0356698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 29.4Ų

Additional information on 1-chloro-4-fluoro-2-(2-isocyanatopropan-2-yl)benzene

Introduction to 1-Chloro-4-fluoro-2-(2-isocyanatopropan-2-yl)benzene (CAS No. 2649081-77-4)

1-Chloro-4-fluoro-2-(2-isocyanatopropan-2-yl)benzene, with the CAS number 2649081-77-4, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by its chloro, fluoro, and isocyanate functionalities, which contribute to its reactivity and utility in synthetic chemistry.

The molecular structure of 1-chloro-4-fluoro-2-(2-isocyanatopropan-2-yl)benzene consists of a benzene ring substituted with a chlorine atom at the 1-position, a fluorine atom at the 4-position, and an isocyanate group attached to a tert-butyl moiety at the 2-position. The presence of these substituents imparts distinct physical and chemical properties to the molecule, making it a valuable intermediate in the synthesis of more complex compounds.

In the realm of pharmaceutical research, 1-chloro-4-fluoro-2-(2-isocyanatopropan-2-yl)benzene has shown promise as a key intermediate in the development of novel drugs. The isocyanate group can react with various nucleophiles to form urea derivatives, which are often used in the design of bioactive molecules. For instance, recent studies have explored the use of this compound in the synthesis of potential anticancer agents and antiviral drugs. The chloro and fluoro substituents can also influence the pharmacokinetic properties of the final drug molecules, such as their solubility and metabolic stability.

Beyond pharmaceutical applications, 1-chloro-4-fluoro-2-(2-isocyanatopropan-2-yl)benzene has found utility in materials science. The combination of its aromatic ring and functional groups makes it suitable for the preparation of advanced polymers and coatings. These materials can exhibit enhanced mechanical strength, thermal stability, and chemical resistance, making them attractive for use in various industrial applications.

The synthesis of 1-chloro-4-fluoro-2-(2-isocyanatopropan-2-yl)benzene typically involves several steps. One common approach is to start with 1-chloro-4-fluorobenzene and introduce the tert-butyl isocyanate group through a series of reactions, including nucleophilic substitution and isocyanate formation. The choice of reagents and reaction conditions can significantly impact the yield and purity of the final product. Recent advancements in green chemistry have also led to more environmentally friendly methods for synthesizing this compound, reducing waste and minimizing environmental impact.

The safety profile of 1-chloro-4-fluoro-2-(2-isocyanatopropan-2-yl)benzene is an important consideration for both researchers and industrial users. While it is not classified as a hazardous material, proper handling and storage practices should be followed to ensure workplace safety. This includes using appropriate personal protective equipment (PPE) and storing the compound in a well-ventilated area away from incompatible substances.

In conclusion, 1-chloro-4-fluoro-2-(2-isocyanatopropan-2-yl)benzene (CAS No. 2649081-77-4) is a multifaceted compound with a wide range of applications in pharmaceutical research, materials science, and synthetic chemistry. Its unique combination of functional groups makes it a valuable intermediate for the development of novel drugs and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.